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Compound of Interest

Compound Name: 19(R)-HETE

Cat. No.: B1260283

Essential Safety and Handling Guide for 19(R)-
HETE

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE). Adherence to these procedures
is vital for ensuring a safe laboratory environment for researchers, scientists, and drug
development professionals. The information is compiled from safety data sheets and chemical
handling resources to build trust and provide value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

19(R)-HETE is a physiologically active substance that must be handled with care. The primary
hazards identified are skin and serious eye irritation. Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended PPE for Handling 19(R)-HETE:

e Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI
Z.87.1 standard should be worn.[1] If there is a significant risk of splashing, a face shield
should be worn over the safety glasses.[1][2]
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» Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are required.
[1] It is crucial to inspect gloves before each use and change them immediately upon contact
with the chemical. For compounds supplied in a solvent like ethanol, ensure the glove
material is resistant to the solvent.

o Body Protection: A laboratory coat must be worn and buttoned to cover as much skin as
possible. Long pants and shoes that cover the entire foot (closed-toe and closed-heel) are
also required.

o Respiratory Protection: While generally not required if work is conducted in a well-ventilated
area, respiratory protection may be necessary if there is a risk of aerosol formation. Use of a
respirator requires adherence to a formal respiratory protection program, including fit testing
and medical evaluation.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 19(R)-HETE. This information is
critical for safe handling, storage, and emergency planning.
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Property

Value Source

Formal Name

19R-hydroxy-52,87,117,147-

eicosatetraenoic acid

CAS Number 115461-39-7
Molecular Formula C20H3203
Molecular Weight 320.5 g/mol
Typically supplied as a solution
Appearance )
in ethanol
Melting Point -49 °C [ -56 °F
Boiling Point 169 - 171 °C (at 0.2 hPa)
Density 0.922 g/cm?3 (at 25 °C)
N Ethanol: 50 mg/ml; DMSO: 20
Solubility

mg/ml; DMF: 20 mg/ml

Causes skin irritation (H315),
Primary Hazards Causes serious eye irritation

(H319)

Operational and Disposal Plan

A systematic approach to handling and disposal minimizes risks. The following step-by-step
guidance outlines the complete workflow.

A. Safe Handling Protocol

e Preparation:

[¢]

Ensure good ventilation, preferably by working inside a chemical fume hood.

o

Confirm that an eyewash station and safety shower are accessible.

o

Don all required PPE as specified in Section 1.
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e Handling:
o Avoid all direct contact with the substance.
o Prevent the formation of aerosols.
o Use only the amount of material necessary for the experiment.
e Post-Handling:
o Immediately change any contaminated clothing.
o Wash hands and face thoroughly after handling the substance.
o Decontaminate all work surfaces.
B. Storage
» Store the material in its original, tightly sealed container.
e For long-term stability (= 2 years), store at -20°C.

C. Spill Response

Immediate Actions: Evacuate and secure the area. Ensure adequate ventilation.

Containment: Wear full PPE. Cover drains to prevent environmental release.

Clean-up: Absorb the spill with a liquid-binding, inert material such as sand, diatomite, or
universal binders. Collect the absorbed material into a suitable container for disposal.

Decontamination: Clean the affected area thoroughly.
D. Disposal Plan

» All waste material, including contaminated consumables and empty containers, must be
disposed of in accordance with federal, state, and local environmental regulations.

» Do not allow the product or its container to enter drains or waterways.
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e Treat uncleaned containers as you would the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the procedural workflow for safely managing 19(R)-HETE in a

laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1260283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Assess Risks &
Review SDS

i

Don PPE
(Goggles, Gloves, Lab Coat)

i

Prepare Work Area
(Chemical Fume Hood)

2. Handlihg Phase
v

Handle 19(R)-HETE
(Avoid Contact & Aerosols)

3. Post-HaVling Phase

Decontaminate
Work Surfaces

'

Doff PPE Properly

'

Wash Hands Thoroughly

4. Dispogal Phase

Dispose of Chemical Waste &

Contaminated PPE per Regulations

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1260283?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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